Cas no 64047-45-6 (Benzene,1-(dodecyloxy)-4-isothiocyanato-)
64047-45-6 structure
Product Name:Benzene,1-(dodecyloxy)-4-isothiocyanato-
CAS No:64047-45-6
MF:C19H29NOS
MW:319.504664182663
CID:517611
Update Time:2026-04-29
Benzene,1-(dodecyloxy)-4-isothiocyanato- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-(dodecyloxy)-4-isothiocyanato-
- 1-dodecoxy-4-isothiocyanatobenzene
- 4-Dodecyloxyphenyl isothiocyanate
-
Computed Properties
- Exact Mass: 319.19717
- Monoisotopic Mass: 319.197
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 13
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9
- Topological Polar Surface Area: 53.7A^2
Experimental Properties
- Density: 0.97
- Boiling Point: 432.6°Cat760mmHg
- Flash Point: 215.4°C
- Refractive Index: 1.514
- PSA: 21.59
- LogP: 6.72060
Benzene,1-(dodecyloxy)-4-isothiocyanato- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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